Cas no 2145005-30-5 ((2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane
• CAS No: 2145005-30-5
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6520826
• PubChem ID: 165917124
• Update Time: 2025-07-21

(2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane
• EN300-1931965
• (2S)-2-[4-fluoro-2-(trifluoromethyl)phenyl]oxirane
• 2145005-30-5

• Inchi： 1S/C9H6F4O/c10-5-1-2-6(8-4-14-8)7(3-5)9(11,12)13/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： ITZQYQODEXFCRM-MRVPVSSYSA-N
• SMILES： FC(C1C=C(C=CC=1[C@H]1CO1)F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane

Chemical Profile of (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane (CAS No. 2145005-30-5)

The compound (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane, identified by its CAS number 2145005-30-5, represents a significant advancement in the field of pharmaceutical chemistry. This chiral epoxide derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents enhances its metabolic stability and binding affinity, making it a promising candidate for various therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved bioavailability, reduced susceptibility to metabolic degradation, and enhanced binding interactions with biological targets. Specifically, the 4-fluoro and trifluoromethyl groups in (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane contribute to its stability and efficacy, making it an attractive scaffold for medicinal chemists.

The stereochemistry of this compound, denoted by the (2S) configuration, is another critical aspect that influences its pharmacological profile. Chiral epoxides are known for their ability to interact selectively with biological receptors, often leading to higher therapeutic efficacy and reduced side effects. The enantiomeric purity of (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane ensures that it can be effectively utilized in the development of enantiomerically pure drugs, which is a cornerstone of modern pharmaceutical design.

Current research in the field of fluorinated epoxides has revealed their potential in targeting various diseases, including cancer and infectious disorders. For instance, studies have demonstrated that fluorinated epoxides can act as potent inhibitors of enzyme-catalyzed reactions, thereby disrupting pathogenic processes. The structural motifs present in (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane align well with these mechanisms, suggesting its utility as a lead compound in the synthesis of novel therapeutic agents.

The synthesis of (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The preparation typically begins with the formation of a chiral auxiliary group, followed by the introduction of fluoro and trifluoromethyl substituents via cross-coupling reactions or other fluorination methods. The final step involves the ring-closure reaction to form the epoxide moiety, which is a critical determinant of the compound's reactivity and biological activity.

Advances in computational chemistry have further facilitated the optimization of synthetic routes for this compound. Molecular modeling techniques allow researchers to predict the behavior of (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane in various chemical environments, enabling the design of more efficient synthetic strategies. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of derivatives, accelerating the drug discovery process.

In clinical settings, (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane holds promise as a precursor for next-generation therapeutics. Its structural features make it amenable to modifications that can enhance its pharmacological properties, such as solubility, selectivity, and tissue distribution. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential in addressing unmet medical needs.

Looking ahead, the continued exploration of fluorinated epoxides like (2S)-2-4-fluoro-2-(trifluoromethyl)phenyloxirane is expected to yield groundbreaking discoveries in medicine. The integration of innovative synthetic methodologies with cutting-edge biotechnological approaches will further refine our understanding of these compounds and their applications. As research progresses, it is anticipated that new derivatives will emerge with enhanced therapeutic profiles, contributing significantly to global health advancements.